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ICH Q1B Photostability Testing Requirements
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Compound Focus: llaprazole sodium

CAS No.: 172152-50-0

Cat. No.: S1943470

The International Council for Harmonisation (ICH) Q1B guideline defines the standard conditions for

photostability testing of new drug substances and products [1].

Attribute Minimum Requirement
Visible Light 1.2 million lux hours
Ultraviolet (UVA) 200 W-h/m2

llaprazole Photostability Profile

A forced degradation study on Ilaprazole using an LC-MS method revealed its stability under different stress

conditions [2].

Degradation Condition = Result / Observation for llaprazole

Acidic Degradation Significant degradation (27.28% in 24 hours); major degradants formed [2].
Basic Hydrolysis Major degradants formed [2].
Oxidative Degradation Major degradants formed [2].

Photolytic Effect Minimal degradation impact [2].
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Degradation Condition = Result / Observation for llaprazole

Thermal Effect Minimal degradation impact [2].

Detailed Experimental Protocol

For the LC-MS characterization of ilaprazole degradants, the following methodology was used [2]:

¢ Instrument: Shimadzu LC-8030 with a PDA (Photodiode Array) detection system.

e Column: Zodiac CN C18 column (250mm x 4.6mm, 5um particle size).

¢ Elution: An isocratic elution method was employed (the mobile phase composition is not specified
in the provided search results).

e Forced Degradation Studies: The drug substance was subjected to conditions recommended by
ICH guidelines, including acid and base hydrolysis, oxidative stress, exposure to ultraviolet light, and
thermal stress [2].

e Analysis: The retention time of the drug showed minor changes under various conditions. The
degradants were primarily characterized using mass spectroscopic data to identify their molecular
structures [2].

Frequently Asked Questions

Q1: Our laboratory uses a SUNTEST CPS+ lamp. Is it acceptable if the UV dose exceeds the minimum
requirement when we reach the visible light target? A: Yes, this is acceptable. The ICH Q1B guideline
specifies minimum values. It is standard practice to expose samples until the minimum visible light dose
(1.2 million lux hours) is achieved, even if this means the UV dose is exceeded by a factor of approximately
2.4. Many laboratories intentionally use exposure multiples (e.g., 2-3x, or even up to 10x) to assess
robustness. If overexposure is a concern, you can use replicate samples and remove them from the test at

different time points [1].

Q2: According to the study, Ilaprazole was found to be stable under light. Why is photostability testing
still critical for its development? A: Even if a drug substance shows minimal degradation, photostability
testing is a regulatory requirement [1]. The results are essential for determining appropriate packaging and

storage conditions to ensure the drug's safety, efficacy, and quality throughout its shelf life. Confirming
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stability under light helps define whether protective packaging (like opaque or amber glass vials) is

necessdary.

Q3: The study identified several degradants. What is the primary goal of conducting forced
degradation studies? A: The main objective is to force the drug substance to degrade to reveal potential
structural weaknesses. This "stress testing" helps identify degradation pathways and products, which can
inform molecular redesign to improve stability or confirm that the analytical methods can detect and separate

degradants from the main drug. This is a key part of the drug development process [1].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for conducting forced degradation studies on a drug

substance like ilaprazole, from sample preparation through to analysis and decision-making.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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